2-{[4-Allyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide

• CAS No.: 578745-65-0
• Molecular Formula: C25H21N5O3S
• Molecular Weight: 471.5 g/mol
• IUPAC Name: N-(2-methoxydibenzofuran-3-yl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H21N5O3S/c1-3-12-30-24(18-9-6-7-11-26-18)28-29-25(30)34-15-23(31)27-19-14-21-17(13-22(19)32-2)16-8-4-5-10-20(16)33-21/h3-11,13-14H,1,12,15H2,2H3,(H,27,31)
• InChI Key: HNLXHANCRFAQPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=O)CSC4=NN=C(N4CC=C)C5=CC=CC=N5

Description

This compound is a triazole-based acetamide derivative featuring a 2-pyridinyl group at the 5-position of the triazole ring and a 2-methoxydibenzo[b,d]furan moiety attached via the acetamide nitrogen.

Biological Activity

The compound 2-{[4-Allyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide is a novel triazole derivative that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, mechanism of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves the following steps:

• Formation of the Triazole Ring : The triazole ring is synthesized via cyclization reactions using hydrazine derivatives and carbon disulfide.
• Allylation : The allyl group is introduced through an allylation reaction with allyl bromide in the presence of a base.
• Thioether Formation : The sulfanyl group is added to form the thioether linkage essential for biological activity.
• Acetamide Formation : The final step involves acetamide formation with a specific dibenzo compound.

Antimicrobial Properties

Research indicates that triazole derivatives exhibit significant antimicrobial activity. For instance, studies have shown that similar compounds demonstrate efficacy against various bacterial strains such as E. coli, S. aureus, and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values for these compounds often range from 1 to 10 µg/mL, indicating potent activity against resistant strains .

Compound	MIC (µg/mL)	Target Organisms
2-{[4-Allyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide	TBD	E. coli, S. aureus
Similar Triazole Derivative	<1.9	Mycobacterium smegmatis
Another Triazole	4–32	Mycobacterium tuberculosis

Anticancer Activity

The compound's potential anticancer properties have also been investigated. Triazoles are known to inhibit enzymes involved in cancer cell proliferation. For example, compounds with similar structures have shown IC50 values in the micromolar range against various cancer cell lines, suggesting a promising avenue for further research .

The mechanism by which this compound exerts its biological effects is multifaceted:

• Enzyme Inhibition : The triazole ring can interact with key enzymes involved in microbial growth and cancer proliferation.
• Cell Membrane Interaction : The lipophilic nature due to the allyl and dibenzo groups enhances membrane permeability, facilitating cellular uptake.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that the compound may induce oxidative stress in target cells, leading to apoptosis.

Case Studies

Several studies have highlighted the biological activities of related triazole compounds:

• Antibacterial Activity Study :
  • A study evaluated a series of triazole derivatives against resistant bacterial strains, revealing that modifications in the side chains significantly enhance antibacterial potency .
  • Results indicated that compounds with pyridine substitutions showed improved activity against Gram-positive bacteria.
• Anticancer Research :
  • A recent investigation into triazole-based compounds demonstrated their ability to inhibit tumor growth in vitro and in vivo models by targeting specific signaling pathways associated with cancer progression .
  • The study reported that certain derivatives exhibited selectivity towards cancer cells over normal cells, indicating potential for therapeutic applications.

Scientific Research Applications

Chemical Structure and Synthesis

The compound features a triazole ring, a pyridine moiety, and a methoxydibenzo[b,d]furan structure. The synthesis typically involves:

• Formation of the Triazole Ring : This can be achieved through cyclization reactions involving hydrazine derivatives and nitriles under acidic or basic conditions.
• Introduction of the Pyridine Ring : This is often done via coupling reactions such as Suzuki or Heck reactions using appropriate pyridine derivatives.
• Formation of the Sulfanyl Group : The sulfanyl group is introduced to enhance the biological activity of the compound.

Antimicrobial Properties

Research indicates that compounds containing triazole rings exhibit significant antimicrobial activity. For instance, derivatives similar to the target compound have shown effectiveness against various bacterial strains and fungi, making them promising candidates for developing new antibiotics .

Anticancer Activity

Triazole derivatives have been reported to possess anticancer properties by inhibiting cancer cell proliferation. Studies have demonstrated that modifications to the triazole structure can enhance cytotoxicity against specific cancer cell lines, suggesting that the target compound may also exhibit similar properties .

Antioxidant Activity

The presence of the methoxydibenzo[b,d]furan moiety is associated with antioxidant properties. Compounds with this structure have been shown to scavenge free radicals effectively, which is crucial in preventing oxidative stress-related diseases .

Neurological Disorders

Given its structural components, particularly the pyridine and triazole rings, the compound may have implications in treating neurological disorders such as Alzheimer's disease. Research on similar compounds indicates potential inhibitory effects on acetylcholinesterase (AChE), an enzyme linked to cognitive decline in Alzheimer's patients .

Anti-inflammatory Effects

Compounds with triazole structures often exhibit anti-inflammatory properties. The target compound's ability to modulate inflammatory pathways could make it a candidate for treating inflammatory diseases .

Case Studies and Research Findings

Study	Findings
Study 1	Demonstrated antimicrobial activity of triazole derivatives against Gram-positive and Gram-negative bacteria.
Study 2	Investigated anticancer effects of similar compounds on various cancer cell lines, showing significant cytotoxicity.
Study 3	Explored antioxidant properties of methoxydibenzo[b,d]furan derivatives, highlighting their potential in oxidative stress mitigation.

Comparison with Similar Compounds

Triazole Core Modifications

• Pyridinyl Position : Compared to the 4-pyridinyl analogue (MFCD02660209, ), the target compound’s 2-pyridinyl group may alter hydrogen bonding and π-π interactions due to positional isomerism. The 2-pyridinyl orientation could enhance binding to metal ions or biological targets .
• Allyl vs.

Acetamide Substituents

• Dibenzofuran vs. Simple Aryl Groups : The 2-methoxydibenzo[b,d]furan moiety distinguishes the target compound from analogues with phenyl (e.g., N-(4-methylphenyl)-2-{[4-allyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, ) or chlorophenyl groups (). The dibenzofuran system likely increases lipophilicity and aromatic surface area, improving membrane permeability and target affinity .
• Methoxy vs. Ethoxy : The 2-methoxy group on dibenzofuran may enhance solubility compared to bulkier ethoxy substituents (e.g., 2-ethoxyphenyl in ), balancing hydrophobicity and bioavailability .

Bioactivity and Structure-Activity Relationships (SAR)

• Anti-Exudative Activity: Analogues with electron-withdrawing groups (e.g., nitro, chlorine) on the acetamide aryl ring () show enhanced anti-exudative effects.
• Anti-Inflammatory Potential: Compounds with pyridinyl-triazole cores (e.g., ) demonstrate anti-inflammatory properties, suggesting the target compound may share this activity. The dibenzofuran moiety could prolong half-life by resisting metabolic oxidation .

Comparative Data Table

Compound	Triazole Substituents	Acetamide Substituent	Key Bioactivity	Reference
Target Compound	4-Allyl, 5-(2-pyridinyl)	N-(2-methoxydibenzo[b,d]furan-3-yl)	Not reported (predicted anti-inflammatory)
2-((4-Allyl-5-(4-pyridinyl)-...)acetamide	4-Allyl, 5-(4-pyridinyl)	N-(2-ethoxyphenyl)	Not reported
N-(4-methylphenyl)-2-{[4-allyl-5-(2-pyridinyl)-...	4-Allyl, 5-(2-pyridinyl)	N-(4-methylphenyl)	Not reported
2-((4-amino-5-(furan-2-yl)-...)acetamides	4-Amino, 5-(furan-2-yl)	Varied aryl groups	Anti-exudative (10 mg/kg dose)
573943-64-3	4-Ethyl, 5-(2-pyridinyl)	N-(4-chloro-2-methoxy-5-methylphenyl)	Not reported